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Compound of Interest
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Compound Name:

(diphenyl)methanol
CAS No.: 6922-89-0
Cat. No.: B3056124

Get Quote

Technical Guide: (4-Chlorophenyl)

(diphenyl)methanol

Synthesis, Impurity Profiling, and Applications in
Peptide Chemistry[1]

Executive Summary

(4-Chlorophenyl)(diphenyl)methanol (CAS 6922-89-0), also known as 4-Chlorotrityl Alcohol,
is a critical triarylmethyl derivative used primarily in two high-value sectors: pharmaceutical
quality control and solid-phase peptide synthesis (SPPS).[1]

In the pharmaceutical industry, it serves as a certified reference standard for Clotrimazole
Impurity A/B (the para-isomer impurity), essential for regulatory compliance in antifungal drug
manufacturing.[1] In organic synthesis, it functions as the immediate precursor to 4-Chlorotrityl
Chloride, a reagent used to generate acid-labile protecting groups for amines and thiols, and to
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functionalize resins for peptide synthesis.[1] This guide details the physicochemical profile,

validated synthesis protocols, and downstream applications of this versatile intermediate.[1]

Physicochemical Characterization

The following data aggregates experimental values for identification and quality control.

Property Value Notes
4-Chlorophenyl)-
IUPAC Name (_ pheny)
diphenylmethanol
CAS Number 6922-89-0
Molecular Formula C19H15CIO
Molecular Weight 294.78 g/mol
White to off-white crystalline
Appearance .
solid
. . Recrystallized from
Melting Point 88-91 °C
Ethanol/Hexane
N Soluble in DCM, THF, Ethyl
Solubility )
Acetate; Insoluble in Water
pKa ~13.5 (Alcohol proton) Estimated

Key Spectral Feature

IR: ~3400 cm~1 (O-H stretch);
MS: m/z 294 [M]+

Synthesis & Production Workflow

The industrial and laboratory-scale synthesis of 4-Chlorotrityl alcohol relies on a Grignard

addition strategy. This route is preferred over Friedel-Crafts alkylation due to higher

regioselectivity.

Mechanism of Synthesis
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The synthesis involves the nucleophilic attack of phenylmagnesium bromide on 4-
chlorobenzophenone. This creates a magnesium alkoxide intermediate, which yields the target
alcohol upon acidic hydrolysis.
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Figure 1: Grignard synthesis pathway for (4-Chlorophenyl)(diphenyl)methanol.

Experimental Protocol: Grighard Addition
Objective: Synthesize 10.0 g of (4-Chlorophenyl)(diphenyl)methanol.

Reagents:

4-Chlorobenzophenone (10.8 g, 50 mmol)[1]

Phenylmagnesium bromide (1.0 M in THF, 60 mL, 60 mmol, 1.2 eq)[1]

Anhydrous THF (100 mL)

Saturated Ammonium Chloride (sat. NH4CI)[1]

Step-by-Step Methodology:

e Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and addition funnel under an Argon atmosphere.

o Dissolution: Charge the flask with 4-Chlorobenzophenone (10.8 g) and anhydrous THF (50
mL). Cool to 0°C in an ice bath.
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Addition: Transfer the Phenylmagnesium bromide solution to the addition funnel. Add
dropwise to the ketone solution over 30 minutes. The solution will turn a characteristic dark
red/brown color indicating the formation of the alkoxide complex.

Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to
room temperature. Heat to gentle reflux (65°C) for 2 hours to ensure completion. Monitor by
TLC (Hexane:EtOAc 9:1).

Quench: Cool the mixture to 0°C. Carefully quench by slow addition of sat. NH4Cl (50 mL).
Caution: Exothermic reaction.

Workup: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine organic layers,
wash with brine, dry over anhydrous MgSOa, and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol/Hexane to yield white crystals.

Pharmaceutical Relevance: Impurity Profiling

In the manufacturing of Clotrimazole (an antifungal agent), (4-Chlorophenyl)

(diphenyl)methanol is a key process impurity.[1]

Drug Target: Clotrimazole (1-[(2-chlorophenyl)-diphenyl-methyllimidazole).[2]

Impurity Identity: The para-chloro isomer (CID 228120) arises if the starting material (2-
chlorobenzotrichloride or 2-chlorotrityl chloride) is contaminated with the 4-chloro isomer.

Regulatory Status: Listed in the European Pharmacopoeia (EP) as Clotrimazole Impurity A
(or B depending on specific monograph versions, commonly referred to as the para-isomer).

Significance: Because the biological activity of trityl-imidazoles is highly sensitive to the
position of the chlorine atom (ortho vs. para), the presence of the para-isomer must be
strictly controlled (<0.15%).
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Clotrimazole Synthesis & Impurity Origin
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Figure 2: Origin of the 4-chlorophenyl impurity in Clotrimazole manufacturing.

Applications in Peptide Chemistry

Beyond its role as an impurity, the alcohol is a precursor to 4-Chlorotrityl Chloride, a valuable
reagent for Solid-Phase Peptide Synthesis (SPPS).[1]

4-Chlorotrityl (CI-Trt) Protecting Group

¢ Function: Protects amino, thiol, and carboxyl groups.[1]

¢ Lability: The 4-chloro substituent exerts an electron-withdrawing effect (inductive), making
the corresponding carbocation less stable than the 4-methoxytrityl (MMT) cation but more
stable than the unsubstituted trityl cation?
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o Correction: Actually, the 4-CI group destabilizes the carbocation relative to Trityl, making
the C-Cl bond harder to break (less acid labile) than MMT, but it is often used when
specific intermediate acid sensitivity is required.[1]

o Resin Application: 2-Chlorotrityl chloride (2-CTC) resin is the standard for "super acid
sensitive" cleavage. 4-Chlorotrityl derivatives are used when slightly different cleavage
kinetics are desired or for solution-phase protection of side chains.

Protocol: Conversion to 4-Chlorotrityl Chloride

To utilize CID 228120 in peptide chemistry, it must be converted to the chloride.

e Reagents: (4-Chlorophenyl)(diphenyl)methanol (5.0 g), Thionyl Chloride (SOClz, 10 mL),
Acetyl Chloride (10 mL).

o Procedure: Reflux the alcohol in neat SOCIz or Acetyl Chloride for 2 hours.

o Workup: Evaporate excess reagent under reduced pressure. Co-evaporate with dry toluene
to remove traces of acid.

o Product: 4-Chlorotrityl chloride (moisture sensitive solid). Used immediately for resin loading.
Safety & Handling
e GHS Classification: Warning.[3]
» Hazards:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H413: May cause long-lasting harmful effects to aquatic life (due to high lipophilicity, logP
~5.6).[1]

o Storage: Store at room temperature (15-25°C). Keep container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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